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Introduction
1-Hexadecylimidazolidine-2,4-dione, also known as 1-hexadecylhydantoin, is a heterocyclic

organic compound belonging to the imidazolidine-2,4-dione (hydantoin) family. Its structure is

characterized by a five-membered ring containing two nitrogen atoms and two carbonyl groups,

with a long hexadecyl (C16) alkyl chain attached to one of the nitrogen atoms.[1] This long alkyl

chain imparts significant lipophilicity to the molecule, suggesting potential interactions with

biological membranes and lipid bilayers, which may influence its bioavailability and mechanism

of action.[1]

The imidazolidine-2,4-dione core is a well-established pharmacophore found in a variety of

biologically active compounds. Derivatives of this scaffold have been investigated for a wide

range of therapeutic applications, including as anticonvulsants, antiarrhythmics, and agents for

the treatment of diabetes. More recent research has explored their potential as anticancer,

antimicrobial, and anti-inflammatory agents. Some derivatives have been shown to act as

inhibitors of key enzymes in signaling pathways, such as protein tyrosine phosphatases,

highlighting the potential for targeted drug development.
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This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1-Hexadecylimidazolidine-2,4-dione, a representative experimental protocol for

its synthesis, and a discussion of the potential biological activities of this class of compounds,

including a plausible signaling pathway.

Physical and Chemical Properties
The physical and chemical properties of 1-Hexadecylimidazolidine-2,4-dione are

summarized in the tables below. It is important to note that most of the available data are

computationally predicted, and experimental values are not widely reported in the literature.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C₁₉H₃₆N₂O₂ PubChem

Molecular Weight 324.5 g/mol PubChem

Physical State Solid (inferred at 25°C) -

XLogP3-AA (LogP) 6.9 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 15 PubChem

Exact Mass 324.277678395 Da PubChem

Monoisotopic Mass 324.277678395 Da PubChem

Table 2: Chemical Identifiers
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Identifier Value Source

IUPAC Name
1-hexadecylimidazolidine-2,4-

dione
PubChem

CAS Number 1004-97-3 -

Synonyms

1-Hexadecylhydantoin, 1-N-

Hexadecyl hydantoin, 1-

Cetylhydantoin

PubChem

SMILES
CCCCCCCCCCCCCCCCN1C

C(=O)NC1=O
PubChem

InChI

InChI=1S/C19H36N2O2/c1-2-

3-4-5-6-7-8-9-10-11-12-13-14-

15-16-21-17-18(22)20-

19(21)23/h2-17H2,1H3,

(H,20,22,23)

PubChem

InChIKey
DRKXRVWPYXYCMR-

UHFFFAOYSA-N
PubChem

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-
Hexadecylimidazolidine-2,4-dione is not readily available in the published literature, a

general and representative method can be adapted from the synthesis of other N-alkylated

imidazolidine-2,4-diones. The following protocol describes a plausible two-step synthesis

starting from glycine and hexadecyl isocyanate.

Representative Synthesis of 1-Hexadecylimidazolidine-
2,4-dione
Step 1: Synthesis of N-Hexadecyl-N-carboxyglycine (Intermediate)

Materials: Glycine, Hexadecyl isocyanate, Sodium hydroxide (NaOH), Dioxane, Water,

Hydrochloric acid (HCl).
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Procedure:

1. Dissolve glycine (1 equivalent) in a 1 M aqueous solution of sodium hydroxide (2

equivalents) with stirring.

2. To this solution, add a solution of hexadecyl isocyanate (1 equivalent) in dioxane dropwise

at room temperature.

3. Stir the reaction mixture vigorously for 24 hours at room temperature.

4. After 24 hours, cool the reaction mixture in an ice bath and acidify to pH 2-3 with

concentrated hydrochloric acid.

5. The resulting white precipitate (N-Hexadecyl-N-carboxyglycine) is collected by vacuum

filtration, washed with cold water, and dried under vacuum.

Step 2: Cyclization to 1-Hexadecylimidazolidine-2,4-dione

Materials: N-Hexadecyl-N-carboxyglycine, Acetic anhydride.

Procedure:

1. Suspend the dried N-Hexadecyl-N-carboxyglycine from Step 1 in acetic anhydride.

2. Heat the mixture to reflux (approximately 140°C) and maintain for 2-3 hours. The solid

should dissolve during this time.

3. After the reaction is complete (monitored by TLC), cool the solution to room temperature.

4. Pour the cooled solution into ice-water with vigorous stirring to precipitate the product.

5. Collect the solid product by vacuum filtration, wash thoroughly with water, and then

recrystallize from a suitable solvent (e.g., ethanol/water mixture) to yield pure 1-
Hexadecylimidazolidine-2,4-dione.

Characterization: The final product should be characterized by standard analytical techniques

such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and

purity.
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Potential Biological Activity and Signaling Pathways
Derivatives of imidazolidine-2,4-dione have been reported to exhibit a wide range of biological

activities. The presence of the long hexadecyl chain in 1-Hexadecylimidazolidine-2,4-dione
suggests that its biological effects could be modulated by its interaction with cellular

membranes.

One area of significant interest is the inhibition of bacterial virulence. Some imidazolidine-2,4-

dione derivatives have been shown to inhibit the production of virulence factors in pathogenic

bacteria such as Pseudomonas aeruginosa. This mechanism of action is attractive as it may

exert less selective pressure for the development of resistance compared to traditional

bactericidal or bacteriostatic antibiotics.

The following diagram illustrates a hypothetical workflow for screening compounds like 1-
Hexadecylimidazolidine-2,4-dione for their ability to inhibit bacterial virulence factor

production.
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Workflow for virulence factor inhibition screening.

Given the lipophilic nature of 1-Hexadecylimidazolidine-2,4-dione, another plausible

mechanism of action could involve its insertion into the bacterial cell membrane, thereby

disrupting membrane integrity or the function of membrane-associated proteins. The following

diagram illustrates this hypothetical mechanism.
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Hypothetical mechanism of membrane interaction.

Conclusion
1-Hexadecylimidazolidine-2,4-dione is a molecule of interest due to the combination of a

biologically active hydantoin core and a long lipophilic alkyl chain. While specific experimental

data on its physical properties and biological activity are scarce, the available information on

related compounds suggests its potential as a subject for further research, particularly in the

areas of antimicrobial and anticancer drug discovery. The provided synthetic protocol offers a

viable route for its preparation, enabling further investigation into its chemical and biological

characteristics. Future studies should focus on obtaining experimental data to validate the

predicted properties and to explore the specific mechanisms of action of this and related long-

chain N-alkylated imidazolidine-2,4-diones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 1-
Hexadecylimidazolidine-2,4-dione]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334992#physical-and-chemical-properties-of-1-
hexadecylimidazolidine-2-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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